Cas no 170492-31-6 (2-(piperidin-1-yl)-1,3-thiazol-4-amine hydrochloride)

2-(Piperidin-1-yl)-1,3-thiazol-4-amine hydrochloride is a heterocyclic organic compound featuring a thiazole core substituted with a piperidine group and an amine functionality. The hydrochloride salt form enhances its solubility and stability, making it suitable for various synthetic and pharmacological applications. This compound is particularly valuable as an intermediate in medicinal chemistry, where its structural motifs are leveraged for the development of bioactive molecules. Its well-defined chemical properties and high purity ensure reproducibility in research and industrial processes. The thiazole and piperidine moieties contribute to its potential utility in designing compounds with targeted biological activity.

2-(piperidin-1-yl)-1,3-thiazol-4-amine hydrochloride structure

170492-31-6 structure

Product Name:2-(piperidin-1-yl)-1,3-thiazol-4-amine hydrochloride

CAS No:170492-31-6

MF:C₈H₁₄ClN₃S

MW:219.734858989716

MDL:MFCD09413269

CID:4611839

Update Time:2025-11-07

2-(piperidin-1-yl)-1,3-thiazol-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-(Piperidin-1-yl)-1,3-thiazol-4-amine, HCl
- 2-(piperidin-1-yl)-1,3-thiazol-4-amine Hydrochloride
- 2-(piperidin-1-yl)-1,3-thiazol-4-amine hydrochloride
- MDL： MFCD09413269
- Inchi： 1S/C8H13N3S.ClH/c9-7-6-12-8(10-7)11-4-2-1-3-5-11;/h6H,1-5,9H2;1H
- InChI Key： UNDPYCMVIDDWCZ-UHFFFAOYSA-N
- SMILES： NC1=CSC(N2CCCCC2)=N1.Cl

Experimental Properties

Melting Point: 231-233 °C

2-(piperidin-1-yl)-1,3-thiazol-4-amine hydrochloride Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(piperidin-1-yl)-1,3-thiazol-4-amine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B450613-10mg	2-(piperidin-1-yl)-1,3-thiazol-4-amine Hydrochloride	170492-31-6		10mg	$ 50.00	2022-06-07
TRC	B450613-50mg	2-(piperidin-1-yl)-1,3-thiazol-4-amine Hydrochloride	170492-31-6		50mg	$ 160.00	2022-06-07
TRC	B450613-100mg	2-(piperidin-1-yl)-1,3-thiazol-4-amine Hydrochloride	170492-31-6		100mg	$ 250.00	2022-06-07
Chemenu	CM446367-1g	2-(piperidin-1-yl)-1,3-thiazol-4-amine hydrochloride	170492-31-6	95%+	1g	$759	2022-12-31
Enamine	EN300-28613-0.05g	2-(piperidin-1-yl)-1,3-thiazol-4-amine hydrochloride	170492-31-6	96%	0.05g	$166.0	2023-09-06
Enamine	EN300-28613-0.1g	2-(piperidin-1-yl)-1,3-thiazol-4-amine hydrochloride	170492-31-6	96%	0.1g	$248.0	2023-09-06
Enamine	EN300-28613-0.25g	2-(piperidin-1-yl)-1,3-thiazol-4-amine hydrochloride	170492-31-6	96%	0.25g	$353.0	2023-09-06
Enamine	EN300-28613-0.5g	2-(piperidin-1-yl)-1,3-thiazol-4-amine hydrochloride	170492-31-6	96%	0.5g	$557.0	2023-09-06
Enamine	EN300-28613-1.0g	2-(piperidin-1-yl)-1,3-thiazol-4-amine hydrochloride	170492-31-6	96%	1.0g	$714.0	2023-02-14
Enamine	EN300-28613-2.5g	2-(piperidin-1-yl)-1,3-thiazol-4-amine hydrochloride	170492-31-6	96%	2.5g	$1399.0	2023-09-06

2-(piperidin-1-yl)-1,3-thiazol-4-amine hydrochloride Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(piperidin-1-yl)-1,3-thiazol-4-amine hydrochloride

2-(Piperidin-1-yl)-1,3-thiazol-4-amine Hydrochloride: A Comprehensive Overview

2-(Piperidin-1-yl)-1,3-thiazol-4-amine hydrochloride (CAS No. 170492-31-6) is a versatile compound with significant applications in the fields of pharmaceuticals and organic synthesis. This compound is characterized by its unique structure, which combines a piperidine ring with a thiazole moiety, making it a valuable building block for the development of novel bioactive molecules. In recent years, there has been growing interest in this compound due to its potential in drug discovery and its ability to serve as an intermediate in the synthesis of various therapeutic agents.

The thiazole ring in 2-(Piperidin-1-yl)-1,3-thiazol-4-amine hydrochloride is a key structural feature that contributes to its reactivity and biological activity. Thiazoles are known for their ability to act as heterocyclic scaffolds in medicinal chemistry, often exhibiting favorable pharmacokinetic properties. The presence of the piperidine group further enhances the compound's versatility, as it introduces additional functional groups that can be exploited in various chemical transformations. Recent studies have highlighted the potential of this compound in the development of antimicrobial agents, where its thiazole moiety plays a critical role in inhibiting bacterial growth.

One of the most notable advancements involving 2-(Piperidin-1-yl)-1,3-thiazol-4-amine hydrochloride is its use as an intermediate in the synthesis of HIV protease inhibitors. Researchers have demonstrated that derivatives of this compound can effectively inhibit viral replication by targeting key enzymes involved in the lifecycle of HIV. This application underscores the importance of this compound in antiviral drug development and highlights its potential for addressing global health challenges.

In addition to its pharmaceutical applications, 2-(Piperidin-1-yl)-1,3-thiazol-4-amine hydrochloride has also found utility in the field of cancer research. Studies have shown that certain derivatives of this compound exhibit cytotoxic activity against various cancer cell lines, suggesting their potential as anticancer agents. The ability to modify the piperidine and thiazole moieties provides researchers with a platform for designing molecules with enhanced selectivity and efficacy against cancer cells.

The synthesis of 2-(Piperidin-1-yl)-1,3-thiazol-4-amine hydrochloride involves a series of well-established organic reactions, including nucleophilic substitutions and cyclizations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, making it more accessible for large-scale production. These improvements in synthetic methodology have further solidified the compound's role as an essential intermediate in drug discovery.

From an analytical standpoint, 2-(Piperidin-1-y...